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Compound of Interest

Compound Name: Wnt pathway inhibitor 3

Cat. No.: B8799419

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the dissolving, storing, and

application of two distinct molecules commonly referred to as Wnt Pathway Inhibitor 3: the

small molecule inhibitor iCRT3 and the secreted protein antagonist Dickkopf-3 (DKK3).

Part 1: iCRT3 (Inhibitor of β-Catenin Responsive
Transcription 3)
iCRT3 is a cell-permeable small molecule that selectively inhibits the Wnt/β-catenin signaling

pathway by disrupting the interaction between β-catenin and T-cell factor/lymphoid enhancer-

binding factor (TCF/LEF) transcription factors.
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Property Value Notes

Molecular Weight 394.53 g/mol

Appearance Solid powder

Solubility
- DMSO: ≥ 150 mg/mL[1] -

Ethanol: Soluble

It is recommended to use

fresh, anhydrous DMSO as

moisture can reduce solubility.

[2]

Storage (Solid) -20°C for up to 3 years[1]

Storage (Stock Solution)

-80°C for up to 2 years in

DMSO[1] -20°C for up to 1

year in DMSO[1]

Aliquot to avoid repeated

freeze-thaw cycles.

IC₅₀ (TOPflash Reporter

Assay)
8.2 nM in HEK293 cells[2]

Measures inhibition of β-

catenin/TCF-mediated

transcription.

Effective Concentration (Cell

Proliferation)
25-75 µM

Cell line dependent. For

example, effective in inhibiting

proliferation of BT-549 triple-

negative breast cancer cells.[3]

Experimental Protocols
1. Preparation of iCRT3 Stock Solution (10 mM in DMSO)

Warm the Vial: Allow the vial of iCRT3 powder to come to room temperature before opening

to prevent condensation.

Calculate the required amount of DMSO:

Molecular Weight of iCRT3 = 394.53 g/mol

To make a 10 mM stock solution (which is 0.01 mol/L), you will need to dissolve 3.9453

mg of iCRT3 in 1 mL of DMSO.
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Adjust the volume based on the amount of iCRT3 you have. For example, for 1 mg of

iCRT3, add 253.5 µL of DMSO.

Dissolve the powder: Add the calculated volume of high-quality, anhydrous DMSO to the vial.

Ensure complete dissolution: Vortex the solution gently until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid dissolution.

[1]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[1]

2. Wnt/β-Catenin Luciferase Reporter Assay

This protocol is designed to quantify the inhibitory effect of iCRT3 on the transcriptional activity

of the Wnt/β-catenin pathway using a TCF/LEF-responsive luciferase reporter construct.

Cell Seeding:

Seed cells (e.g., HEK293T) into a 96-well white, clear-bottom plate at a density that will

result in 70-80% confluency at the time of the assay.

Incubate the cells overnight at 37°C in a humidified incubator with 5% CO₂.

Transfection:

Co-transfect the cells with a TCF/LEF-responsive firefly luciferase reporter plasmid and a

constitutively active Renilla luciferase plasmid (for normalization of transfection efficiency)

using a suitable transfection reagent according to the manufacturer's protocol.

Incubate for 24 hours.

Treatment with iCRT3:

Prepare serial dilutions of iCRT3 in fresh cell culture medium from your 10 mM DMSO

stock. Ensure the final DMSO concentration in all wells (including the vehicle control) is

consistent and low (typically ≤ 0.1%) to avoid solvent toxicity.
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Remove the medium from the cells and add the medium containing the different

concentrations of iCRT3 or a vehicle control (medium with the same concentration of

DMSO).

To activate the Wnt pathway, co-treat with a Wnt agonist like Wnt3a conditioned medium

or a GSK3β inhibitor (e.g., CHIR99021).

Incubate for an additional 16-24 hours.

Luciferase Assay:

Lyse the cells using a passive lysis buffer.

Measure the firefly and Renilla luciferase activities sequentially using a dual-luciferase

reporter assay system and a luminometer.

Data Analysis:

Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

Calculate the fold change in luciferase activity relative to the vehicle-treated control.

Plot the dose-response curve and determine the IC₅₀ value of iCRT3.

3. Western Blot Analysis of Wnt Pathway Targets

This protocol describes how to assess the effect of iCRT3 on the protein levels of β-catenin and

its downstream targets (e.g., c-Myc, Cyclin D1).

Cell Treatment and Lysis:

Plate cells and allow them to adhere overnight.

Treat the cells with the desired concentrations of iCRT3 or a vehicle control for the desired

time period (e.g., 24-48 hours).

Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with

protease and phosphatase inhibitors.
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Clarify the lysates by centrifugation and determine the protein concentration.

SDS-PAGE and Protein Transfer:

Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

Separate the proteins by SDS-PAGE on a polyacrylamide gel.

Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Immunoblotting:

Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room

temperature.

Incubate the membrane with a primary antibody against your protein of interest (e.g., β-

catenin, c-Myc, Cyclin D1, or a loading control like GAPDH or β-actin) overnight at 4°C.

Wash the membrane with TBST and incubate with an appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again with TBST.

Detection:

Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an

imaging system.

4. Immunofluorescence Staining for β-Catenin Localization

This protocol allows for the visualization of β-catenin's subcellular localization, which is

expected to be predominantly cytoplasmic or membrane-bound upon iCRT3 treatment.

Cell Culture and Treatment:

Grow cells on sterile glass coverslips in a multi-well plate.

Treat the cells with iCRT3 or a vehicle control as required.
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Fixation and Permeabilization:

Wash the cells with PBS.

Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

Wash the cells with PBS.

Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

Immunostaining:

Block non-specific antibody binding with a blocking buffer (e.g., 1% BSA in PBS) for 1

hour.

Incubate the cells with a primary antibody against β-catenin overnight at 4°C.

Wash the cells with PBS.

Incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in

the dark.

Wash the cells with PBS.

Mounting and Imaging:

Mount the coverslips onto microscope slides using a mounting medium containing DAPI

for nuclear counterstaining.

Visualize the cells using a fluorescence microscope.

Visualizations
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Caption: Mechanism of iCRT3 action in the canonical Wnt signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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